Cas no 651021-70-4 (Phenol, 4-[5-(3-bromophenyl)-3-isoxazolyl]-)

• Product Name: Phenol, 4-[5-(3-bromophenyl)-3-isoxazolyl]-
• CAS No: 651021-70-4
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 407911
• PubChem ID: 135490863
• Update Time: 2025-04-19

Phenol, 4-[5-(3-bromophenyl)-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-(3-bromophenyl)-3-isoxazolyl]-
• 4-[5-(3-bromophenyl)-1,2-oxazol-3-ylidene]cyclohexa-2,5-dien-1-one
• 651021-70-4
• DTXSID90451461

• Inchi： 1S/C15H10BrNO2/c16-12-3-1-2-11(8-12)15-9-14(17-19-15)10-4-6-13(18)7-5-10/h1-9,18H
• InChI Key： AVHPKIDVHBQQGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C2C=CC(=CC=2)O)=NO1

Computed Properties

• Exact Mass: 314.9895
• Monoisotopic Mass: 314.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26